Cas no 320424-89-3 (5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile)

• Product Name: 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile
• CAS No: 320424-89-3
• CID: 4645790
• Update Time: 2025-05-20

5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-ANILINOVINYL)-3-(2-CHLOROPHENYL)-4-ISOXAZOLECARBONITRILE
• 4-Isoxazolecarbonitrile, 3-(2-chlorophenyl)-5-[2-(phenylamino)ethenyl]-
• 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

Additional information on 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile (CAS 320424-89-3): A Versatile Chemical Building Block

The compound 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile (CAS 320424-89-3) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This isoxazole derivative features a unique molecular architecture combining an anilinovinyl group, chlorophenyl moiety, and carbonitrile functionality, making it a valuable scaffold for various applications.

Recent trends in chemical research highlight growing interest in multifunctional heterocycles, with 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile emerging as a compound of particular interest. Search engine data reveals increasing queries about "isoxazole carbonitrile applications" and "anilinovinyl compounds in drug discovery", reflecting the scientific community's focus on this structural class.

The molecular structure of CAS 320424-89-3 offers several advantages for researchers. The isoxazole core provides stability and synthetic versatility, while the vinyl-aniline group enables conjugation and potential biological activity. The presence of both chlorophenyl and carbonitrile groups enhances the compound's utility as a building block for more complex molecules.

In pharmaceutical applications, derivatives of 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile have shown promise in various research areas. The compound's structural features align with current drug discovery trends focusing on small molecule modulators and targeted therapies. Its potential as a pharmacophore has been explored in several patent applications, though specific therapeutic uses remain under investigation.

The synthesis of 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile typically involves multi-step organic reactions, with researchers optimizing conditions to improve yield and purity. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to growing environmental concerns in chemical manufacturing.

Material science applications of CAS 320424-89-3 have gained attention due to the compound's potential in organic electronics and functional materials. The conjugated system formed by the anilinovinyl group and isoxazole ring suggests possible utility in optoelectronic devices, aligning with current research into organic semiconductors.

Analytical characterization of 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, essential for research applications where precise molecular composition is critical.

The stability profile of CAS 320424-89-3 has been studied under various conditions, with results indicating good shelf life when stored properly. Researchers emphasize the importance of proper handling procedures and storage conditions to maintain compound integrity, topics frequently searched by laboratory professionals.

Commercial availability of 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile has expanded in recent years, reflecting growing demand from academic and industrial researchers. Suppliers typically offer the compound in various quantities, with purity levels suitable for different applications, from initial screening to scale-up studies.

Future research directions for CAS 320424-89-3 derivatives may explore their potential in emerging fields such as bioconjugation chemistry and catalysis. The compound's structural features suggest possible utility in click chemistry applications, a rapidly growing area of chemical research.

Regulatory aspects of 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile vary by jurisdiction, with most countries classifying it as a research chemical. Researchers should consult current chemical regulations and safety data sheets before working with this compound, addressing common concerns raised in professional forums.

The scientific literature contains numerous references to isoxazole derivatives similar to CAS 320424-89-3, demonstrating the broader significance of this chemical class. Recent publications highlight innovative applications ranging from materials science to medicinal chemistry, reflecting the compound's versatility.

In conclusion, 5-(2-Anilinovinyl)-3-(2-chlorophenyl)-4-isoxazolecarbonitrile represents a valuable chemical entity with diverse potential applications. Its unique combination of structural features positions it as an important building block in contemporary chemical research, addressing current scientific needs while offering opportunities for future innovation in multiple disciplines.